1-(4-Bromo-3-chlorophenyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Bromo-3-chlorophenyl)piperidine is a chemical compound with the molecular weight of 274.59 . It is used as an intermediate in the synthesis of Isotrazodone, which is an impurity of Trazodone, an antidepressant .
Molecular Structure Analysis
The InChI code for this compound is1S/C11H13BrClN/c12-10-5-4-9 (8-11 (10)13)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2
. This indicates that the molecule consists of a piperidine ring attached to a phenyl ring, which is substituted with bromine and chlorine atoms. Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . The compound should be stored at a temperature between 2-8°C .Scientific Research Applications
Molecular Structure and Synthesis
Crystallographic Analysis : Studies on related piperidine derivatives have elucidated their molecular structures through crystallographic analysis, revealing conformations such as chair forms and detailing intra- and intermolecular interactions which are crucial for understanding the compound's reactivity and potential for modification (Balamurugan et al., 2007).
Synthetic Pathways : Research has explored the synthesis of various piperidine derivatives, providing a foundation for the synthesis of 1-(4-Bromo-3-chlorophenyl)piperidine. For example, the synthesis of 1-(3-Chlorophenyl)-4-(3-Chloropropyl)-Piperazine Hydrochloride demonstrates methodologies that could potentially be adapted for the synthesis of the target compound (S. Mai, 2005).
Biological Activity
Antibacterial Activity : The synthesis and evaluation of N-substituted acetamide derivatives of azinane-bearing 1,3,4-oxadiazole nucleus, including studies on piperidine derivatives, have shown antibacterial potentials. This indicates that structurally similar compounds like this compound could be explored for their antibacterial activities (Kashif Iqbal et al., 2017).
Antifungal and Antiviral Activities : Compounds incorporating piperidine structures have been reported to possess significant antifungal and antiviral activities, suggesting that this compound might be evaluated for similar bioactivities (Li et al., 2015).
Alzheimer’s Disease : A study on new heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives as potential drug candidates for Alzheimer’s disease indicates the relevance of piperidine derivatives in medicinal chemistry, especially in the context of neurodegenerative diseases (A. Rehman et al., 2018).
Safety and Hazards
The compound is classified under the GHS07 category. It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
1-(4-bromo-3-chlorophenyl)piperidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrClN/c12-10-5-4-9(8-11(10)13)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYODOHYKGIBOIL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC(=C(C=C2)Br)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrClN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20716656 |
Source
|
Record name | 1-(4-Bromo-3-chlorophenyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20716656 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.58 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1311197-81-5 |
Source
|
Record name | 1-(4-Bromo-3-chlorophenyl)piperidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1311197-81-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(4-Bromo-3-chlorophenyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20716656 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.